Benzeneacetic acid, 4-chloro-alpha-(4-chlorophenyl)-, ethyl ester

• CAS No.: 30738-51-3
• Molecular Formula: C16H14Cl2O2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: ethyl 2,2-bis(4-chlorophenyl)acetate
• InChI: InChI=1S/C16H14Cl2O2/c1-2-20-16(19)15(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h3-10,15H,2H2,1H3
• InChI Key: LDBRZDPBCLPCAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl

Description

Benzeneacetic acid, 4-chloro-alpha-(4-chlorophenyl)-, ethyl ester is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of bis(4-chlorophenyl)acetic acid (5.00 g, 17.8 mmol) in EtOH (100 mL) in a 500 mL round bottom flask, was added H2SO4, 36N (0.0988 mL, 1.78 mmol). The mixture was stirred at 100° C. for 18 hours. The mixture was then concentrated in vacuo, diluted with EtOAc (200 mL), and washed with deionized water (3×100 mL) and then with brine (100 mL). The organic layer was dried over MgSO4, concentrated, and dried in vacuo to give the crude product ethyl 2,2-bis(4-chlorophenyl)acetate (5.473 g). MS m/e=309 (M+H)+.